Cas no 1339489-99-4 (2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol)

2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol is a cyclohexylamine-derived ethanolamine compound featuring a functionalized ethoxyethanol side chain. Its structure, incorporating both a dimethyl-substituted cyclohexyl group and a hydroxyl-terminated ethoxy spacer, provides balanced polarity and solubility, making it suitable for applications requiring controlled reactivity or surfactant properties. The tertiary amine moiety offers potential as an intermediate in pharmaceutical or specialty chemical synthesis, while the hydroxyl group enhances compatibility with polar solvents. The cyclohexyl backbone contributes to steric stability, influencing selectivity in reactions. This compound may serve as a versatile building block for fine chemical synthesis, particularly where tailored hydrophilicity and structural rigidity are advantageous.

2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol structure

1339489-99-4 structure

Product Name:2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol

CAS No:1339489-99-4

MF:C₁₂H₂₅NO₂

MW:215.332403898239

CID:5149343

PubChem ID:64731620

Update Time:2025-06-08

2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol
- 2-(2-((3,4-Dimethylcyclohexyl)amino)ethoxy)ethan-1-ol
- Ethanol, 2-[2-[(3,4-dimethylcyclohexyl)amino]ethoxy]-
- 2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol
- Inchi： 1S/C12H25NO2/c1-10-3-4-12(9-11(10)2)13-5-7-15-8-6-14/h10-14H,3-9H2,1-2H3
- InChI Key： NCHYHTPPFBFABK-UHFFFAOYSA-N
- SMILES： O(CCO)CCNC1CCC(C)C(C)C1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 6
Complexity: 164
XLogP3: 1.5
Topological Polar Surface Area: 41.5

2-{2-(3,4-dimethylcyclohexyl)aminoethoxy}ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-161893-0.05g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		0.05g	$851.0	2023-06-04
Enamine	EN300-161893-0.1g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		0.1g	$892.0	2023-06-04
Enamine	EN300-161893-0.25g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		0.25g	$933.0	2023-06-04
Enamine	EN300-161893-0.5g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		0.5g	$974.0	2023-06-04
Enamine	EN300-161893-1.0g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		1g	$1014.0	2023-06-04
Enamine	EN300-161893-2.5g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		2.5g	$1988.0	2023-06-04
Enamine	EN300-161893-5.0g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		5g	$2940.0	2023-06-04
Enamine	EN300-161893-10.0g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		10g	$4360.0	2023-06-04
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01006430-1g	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4	95%	1g	￥4494.0	2023-04-03
Enamine	EN300-161893-50mg	2-{2-[(3,4-dimethylcyclohexyl)amino]ethoxy}ethan-1-ol	1339489-99-4		50mg	$647.0	2023-09-23